Cas no 30743-41-0 (all-trans-Neoxanthin)

all-trans-Neoxanthin Properties

Names and Identifiers

• b,b-Carotene,6,7-didehydro-5',6'-epoxy-5,5',6,6'-tetrahydro-3,3',5-trihydroxy-,(3S,3'S,5R,5'R,6R,6'S)-
• all-E-Neoxanthin
• all-trans-Neoxanthin
• all-trans-Trollixanthin
• b-Carotene,6,7-didehydro-5',6'-epoxy-5,5',6,6'-tetrahydro-3,3',5-trihydroxy- (8CI)
• Neoxanthin X
• Trolliflor
• Trollixanthin(6CI,7CI)
• C08606
• CHEBI:25501
• Q27104219
• SCHEMBL97606
• PGYAYSRVSAJXTE-CLONMANBSA-N
• (3S,5R,6R,3'S,5'R,6'S)-6,7-didehydro-5',6'-epoxy-5,6,5',6'-tetrahydro-beta,beta-carotene-3,5,3'-triol
• Neoxanthin
• trans-neoxanthin
• CHEBI:32446
• DTXSID60415095
• (1R,3R)-6-{(3E,5E,7E,9E,11E,13E,15E,17E)-18-[(1S,4R,6R)-4-HYDROXY-2,2,6-TRIMETHYL-7-OXABICYCLO[4.1.0]HEPT-1-YL]-3,7,12,16-TETRAMETHYLOCTADECA-1,3,5,7,9,11,13,15,17-NONAENYLIDENE}-1,5,5-TRIMETHYLCYCLOHEXANE-1,3-DIOL
• (3S,3'S,5R,5'R,6R,6'S,8R)-6,7-didehydro-5,5',6,6'-tetrahydro-5',6'-epoxy-beta,beta-carotene-3,3',5-triol
• 30743-41-0
• LMPR01070290
• +Expand

• InChIKey： PGYAYSRVSAJXTE-CLONMANBSA-N
• Inchi： InChI=1S/C40H56O4/c1-29(17-13-19-31(3)21-22-35-36(5,6)25-33(41)27-38(35,9)43)15-11-12-16-30(2)18-14-20-32(4)23-24-40-37(7,8)26-34(42)28-39(40,10)44-40/h11-21,23-24,33-34,41-43H,25-28H2,1-10H3/b12-11+,17-13+,18-14+,24-23+,29-15+,30-16+,31-19+,32-20+/t22?,33-,34-,38+,39+,40-/m0/s1
• SMILES： C/C(/C=C/C=C(/C=C=C1[C@@](O)(C)C[C@@H](O)CC1(C)C)\C)=C\C=C\C=C(\C=C\C=C(\C=C\[C@@]12O[C@]1(C)C[C@H](CC2(C)C)O)/C)/C

Computed Properties

• Exact Mass: 600.41786026g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 600.41786026g/mol
• Heavy Atom Count: 44
• Complexity: 1380
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 8
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.7
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Melting Point: 200°C

Related Categories

• Euonymus japonicus Thunb.